Cas no 2171933-42-7 (1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol)

• Product Name: 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol
• CAS No: 2171933-42-7
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6069612
• PubChem ID: 165590322
• Update Time: 2025-07-09

1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol
• EN300-1641987
• 2171933-42-7

• Inchi： 1S/C14H27NO/c1-11-5-8-14(16,9-6-11)13(15)7-3-4-12(2)10-13/h11-12,16H,3-10,15H2,1-2H3
• InChI Key： SDAPUOHICIMXFJ-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(CCCC(C)C1)N

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol

Comprehensive Overview of 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol (CAS No. 2171933-42-7)

In the realm of organic chemistry, 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol (CAS No. 2171933-42-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclohexane backbone and functional groups, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. The presence of both amino and hydroxyl groups in its structure makes it a versatile intermediate in pharmaceutical and material science research.

The molecular formula of 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol reflects its complex yet intriguing architecture. Chemists are particularly interested in its stereochemistry, as the spatial arrangement of substituents can influence its reactivity and biological activity. Recent studies have highlighted its potential role in the development of chiral catalysts and drug precursors, aligning with the growing demand for enantioselective synthesis in the pharmaceutical industry.

One of the most searched questions regarding this compound revolves around its synthesis methods. Researchers have explored various routes, including Grignard reactions and reductive amination, to achieve high yields and purity. The optimization of these synthetic protocols is a hot topic, as it directly impacts the scalability and cost-effectiveness of production. Additionally, the compound’s stability under different conditions (e.g., pH, temperature) is a critical consideration for industrial applications.

Another area of interest is the structure-activity relationship (SAR) of 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol. Its structural motifs resemble those found in bioactive molecules, prompting investigations into its potential as a scaffold for drug discovery. For instance, the cyclohexyl rings and functional groups could mimic natural ligands, making it a candidate for targeting specific enzymes or receptors. This aligns with the broader trend of fragment-based drug design, a strategy gaining traction in modern medicinal chemistry.

From a material science perspective, the compound’s thermal stability and solubility are key parameters. These properties determine its suitability for applications such as polymer additives or coating agents. With the rise of sustainable chemistry, researchers are also evaluating its compatibility with green solvents and biodegradable matrices, addressing environmental concerns while maintaining performance.

In the context of analytical chemistry, the characterization of 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods not only confirm its purity but also provide insights into its conformational dynamics. Such data are invaluable for quality control in industrial settings and for academic studies aiming to elucidate its mechanistic behavior.

The compound’s nomenclature, particularly its IUPAC name and CAS number (2171933-42-7), is frequently searched by professionals seeking precise identification. Accurate naming is essential for regulatory compliance and patent filings, underscoring the importance of standardized chemical terminology. Furthermore, its SMILES notation and InChIKey are often used in cheminformatics databases, facilitating virtual screening and molecular modeling.

As the scientific community continues to explore 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol, its potential applications in catalysis, material science, and pharmaceuticals remain a focal point. The integration of computational chemistry tools, such as density functional theory (DFT), has further accelerated its study by predicting properties and reactivities a priori. This synergy between experimental and theoretical approaches exemplifies the cutting-edge methodologies driving innovation in chemical research.

In summary, 1-(1-amino-3-methylcyclohexyl)-4-methylcyclohexan-1-ol (CAS No. 2171933-42-7) represents a compelling case study in modern chemistry. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical techniques, position it as a valuable asset for both academic and industrial pursuits. As research progresses, this compound is likely to play a pivotal role in addressing contemporary challenges in drug development and sustainable materials.